Cas no 83797-51-7 (2,1,3-benzothiadiazole-4,5-diamine)

2,1,3-benzothiadiazole-4,5-diamine structure
83797-51-7 structure
Product Name:2,1,3-benzothiadiazole-4,5-diamine
CAS No:83797-51-7
MF:C6H6N4S
MW:166.203638553619
CID:1812809
PubChem ID:768453
Update Time:2025-04-21

2,1,3-benzothiadiazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-benzothiadiazole-4,5-diamine
    • DTXSID301003850
    • STK862184
    • CS-0239357
    • AKOS001484727
    • Z1255379387
    • 1711-66-6
    • CCG-275102
    • 83797-51-7
    • Benzo[c][1,2,5]thiadiazole-4,5-diamine
    • SR-01000389724-1
    • Oprea1_436779
    • SCHEMBL1913612
    • AT36751
    • starbld0013093
    • 2,1,3-Benzothiadiazole-2(S(sup IV))-4,5-diamine
    • EN300-210935
    • SR-01000389724
    • BAA71166
    • EU-0034785
    • Inchi: 1S/C6H6N4S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,7-8H2
    • InChI Key: KBTZPUWOUVFXHS-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=C(C2=N1)N)N

Computed Properties

  • Exact Mass: 166.03131738g/mol
  • Monoisotopic Mass: 166.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 106Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd